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Compound of Interest

Compound Name: 2-Hydroxy-6-methylnicotinic acid

Cat. No.: B1347064 Get Quote

CAS Number: 38116-61-9

This technical guide provides a comprehensive overview of 2-Hydroxy-6-methylnicotinic
acid, also known as 6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid, for researchers,

scientists, and drug development professionals. This document covers its chemical properties,

synthesis, analytical characterization, and known biological activities.

Chemical and Physical Properties
2-Hydroxy-6-methylnicotinic acid is a pyridine derivative with the chemical formula C₇H₇NO₃.

[1] It exists as a tautomer, predominantly in the 2-pyridone form. The presence of a carboxylic

acid group, a hydroxyl group (in its nicotinic acid form), and a methyl group on the pyridine ring

contributes to its specific chemical and physical properties. A summary of its key quantitative

data is presented in Table 1.
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Property Value Reference

CAS Number 38116-61-9 [1]

Molecular Formula C₇H₇NO₃ [1]

Molecular Weight 153.14 g/mol

Melting Point 233°C to 238°C [2]

Appearance
White to off-white crystalline

solid

Purity ≥98% [2]

InChI Key
XRIHTJYXIHOBDQ-

UHFFFAOYSA-N
[2]

Canonical SMILES CC1=CC=C(C(=O)O)C(=O)N1

Synthesis and Experimental Protocols
While a specific, detailed, and publicly available experimental protocol for the direct synthesis

of 2-Hydroxy-6-methylnicotinic acid is not readily found in the searched literature, its

formation as a by-product and the synthesis of structurally related compounds provide valuable

insights into potential synthetic routes.

Formation as a By-product:

2-Hydroxy-6-methylnicotinic acid has been identified as a by-product in the synthesis of 2-

amino-6-methylnicotinic acid when 2-chloro-6-methylnicotinic acid is reacted with an aqueous

solution of ammonia. This suggests that nucleophilic substitution of a suitable leaving group at

the 2-position of a 6-methylnicotinic acid derivative with a hydroxide source could be a viable

synthetic strategy.

General Synthesis of 2-Oxo-1,2-dihydropyridine-3-carboxylic Acid Derivatives:

A general method for the synthesis of related 2-oxo-1,2-dihydropyridine-3-carboxylic acid

derivatives involves the reaction of an enamine with an active methylene compound. For
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instance, the reaction of 2,2-dimethyl-5-((phenylamino)methylene)-1,3-dioxane-4,6-dione with

active methylene nitriles can afford these derivatives.

A potential synthetic workflow for obtaining 2-Hydroxy-6-methylnicotinic acid could involve

the hydrolysis of a corresponding ester or nitrile precursor. The following diagram illustrates a

generalized synthetic approach.

Starting Materials

Reaction

Product

6-methylnicotinic acid derivative

Nucleophilic Substitution

Hydroxide Source

2-Hydroxy-6-methylnicotinic acid
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A generalized synthetic workflow for 2-Hydroxy-6-methylnicotinic acid.

Analytical Characterization
The structural elucidation of 2-Hydroxy-6-methylnicotinic acid relies on various

spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are

crucial for confirming the carbon-hydrogen framework of the molecule. While a complete,

assigned spectrum for the target molecule was not found in the provided search results, data

for related compounds such as methyl 4-hydroxy-6-methylnicotinate is available and can

serve as a reference.[3] For this derivative, characteristic proton signals include those for the

methyl group, the aromatic protons on the pyridine ring, and the methyl ester group.[3]

Infrared (IR) Spectroscopy: IR spectroscopy can identify the functional groups present. Key

expected absorptions for 2-Hydroxy-6-methylnicotinic acid would include a broad O-H

stretch from the carboxylic acid, a C=O stretch from the carboxylic acid and the pyridone

ring, and C-H stretches from the methyl group and the aromatic ring.

Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight and

fragmentation pattern of the molecule, confirming its elemental composition.

Biological Activity and Signaling Pathways
The biological activity of 2-Hydroxy-6-methylnicotinic acid is not extensively documented in

the available literature. However, based on the activities of structurally similar nicotinic acid

derivatives, it is plausible that this compound may exhibit antioxidant properties.

Antioxidant Activity:

Nicotinic acid and its derivatives have been investigated for their antioxidant potential.[4] The

mechanism of antioxidant activity for such compounds can involve the scavenging of free

radicals, thereby mitigating oxidative stress. The following diagram illustrates a simplified,

hypothetical signaling pathway related to oxidative stress and the potential point of intervention

for an antioxidant compound.
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Hypothetical antioxidant mechanism of action.

It is important to note that there is currently no direct experimental evidence from the provided

search results to definitively link 2-Hydroxy-6-methylnicotinic acid to this or any other
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specific signaling pathway. Further research is required to elucidate its precise mechanism of

action and biological targets.

Disclaimer: This document is intended for informational purposes for a scientific audience and

is based on the available search results. Further experimental verification is necessary to

confirm the properties and activities described herein.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1347064?utm_src=pdf-custom-synthesis
https://www.amerigoscientific.com/2-hydroxy-6-methylnicotinic-acid-item-99503.html
https://www.fishersci.ca/shop/products/2-hydroxy-6-methylnicotinic-acid-98-thermo-scientific/p-7081741
https://www.rsc.org/suppdata/d1/cc/d1cc06557b/d1cc06557b1.pdf
https://www.chemicalbook.com/SpectrumEN_1572-97-0_HNMR.htm
https://www.chemicalbook.com/SpectrumEN_1572-97-0_HNMR.htm
https://www.benchchem.com/product/b1347064#2-hydroxy-6-methylnicotinic-acid-cas-number
https://www.benchchem.com/product/b1347064#2-hydroxy-6-methylnicotinic-acid-cas-number
https://www.benchchem.com/product/b1347064#2-hydroxy-6-methylnicotinic-acid-cas-number
https://www.benchchem.com/product/b1347064#2-hydroxy-6-methylnicotinic-acid-cas-number
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1347064?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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